![molecular formula C16H17Cl2NO4S B257551 2,5-dichloro-4-ethoxy-N-(2-ethoxyphenyl)benzenesulfonamide](/img/structure/B257551.png)
2,5-dichloro-4-ethoxy-N-(2-ethoxyphenyl)benzenesulfonamide
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Overview
Description
2,5-dichloro-4-ethoxy-N-(2-ethoxyphenyl)benzenesulfonamide, also known as DEEP, is a sulfonamide derivative that has been extensively studied for its potential applications in scientific research. DEEP is a white crystalline powder that is soluble in organic solvents such as dimethyl sulfoxide and ethanol.
Mechanism of Action
The exact mechanism of action of 2,5-dichloro-4-ethoxy-N-(2-ethoxyphenyl)benzenesulfonamide is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in cancer cell growth, neurodegeneration, and inflammation. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in gene expression and are often dysregulated in cancer cells. This compound has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme involved in the breakdown of acetylcholine in the brain, which is often dysregulated in neurodegenerative diseases. Additionally, this compound has been shown to inhibit the production of inflammatory cytokines, which could be useful in the treatment of inflammatory diseases.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells and induces apoptosis, or programmed cell death. This compound has also been shown to have neuroprotective effects, including the inhibition of AChE activity and the reduction of oxidative stress in the brain. Additionally, this compound has been shown to have anti-inflammatory effects, including the inhibition of cytokine production and the reduction of inflammation in animal models.
Advantages and Limitations for Lab Experiments
2,5-dichloro-4-ethoxy-N-(2-ethoxyphenyl)benzenesulfonamide has several advantages for use in lab experiments. It is a small molecule that is relatively easy to synthesize, making it readily available for researchers. This compound has also been shown to have potent inhibitory effects on enzymes involved in cancer cell growth, neurodegeneration, and inflammation, making it a promising candidate for drug development. However, this compound also has some limitations for lab experiments. It has low solubility in water, which can make it difficult to use in certain assays. Additionally, this compound has not been extensively studied in vivo, so its efficacy and safety in animal models are not well established.
Future Directions
There are several future directions for research on 2,5-dichloro-4-ethoxy-N-(2-ethoxyphenyl)benzenesulfonamide. One area of research could be the development of this compound derivatives with improved solubility in water, which could make it more useful in certain assays. Another area of research could be the investigation of this compound's effects on other enzymes involved in cancer cell growth, neurodegeneration, and inflammation. Additionally, further in vivo studies could be conducted to better understand this compound's efficacy and safety in animal models. Overall, this compound is a promising candidate for drug development and further research could lead to the development of novel therapies for cancer, neurodegenerative diseases, and inflammatory diseases.
Synthesis Methods
The synthesis of 2,5-dichloro-4-ethoxy-N-(2-ethoxyphenyl)benzenesulfonamide involves the reaction of 2,5-dichloro-4-nitrobenzenesulfonamide with 2-ethoxyaniline in the presence of sodium ethoxide. The resulting product is then reduced with sodium dithionite to yield this compound. This synthesis method has been reported in several scientific publications and is considered a reliable method for producing this compound in high yields.
Scientific Research Applications
2,5-dichloro-4-ethoxy-N-(2-ethoxyphenyl)benzenesulfonamide has been used in several scientific research studies, including studies on cancer, neurodegenerative diseases, and inflammation. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer treatment. This compound has also been investigated for its potential neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, this compound has been shown to have anti-inflammatory effects, which could be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.
properties
Molecular Formula |
C16H17Cl2NO4S |
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Molecular Weight |
390.3 g/mol |
IUPAC Name |
2,5-dichloro-4-ethoxy-N-(2-ethoxyphenyl)benzenesulfonamide |
InChI |
InChI=1S/C16H17Cl2NO4S/c1-3-22-14-8-6-5-7-13(14)19-24(20,21)16-10-11(17)15(23-4-2)9-12(16)18/h5-10,19H,3-4H2,1-2H3 |
InChI Key |
ACPOGLNCISAHLU-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=CC=C1NS(=O)(=O)C2=C(C=C(C(=C2)Cl)OCC)Cl |
Canonical SMILES |
CCOC1=CC=CC=C1NS(=O)(=O)C2=C(C=C(C(=C2)Cl)OCC)Cl |
Origin of Product |
United States |
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